Cas no 1448051-97-5 (3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide)

• Product Name: 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide
• CAS No: 1448051-97-5
• MF: C₂₀H₂₃FN₂O₃
• MW: 358.406628847122
• CID: 6005925
• PubChem ID: 39230262
• Update Time: 2025-06-14

3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide
• 3-(2-fluorophenyl)-N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]propanamide
• F6436-1540
• 1448051-97-5
• 3-(2-FLUOROPHENYL)-N-(4-{[(2-METHOXYETHYL)CARBAMOYL]METHYL}PHENYL)PROPANAMIDE
• 3-(2-fluorophenyl)-N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)propanamide
• AKOS024559390

• Inchi： 1S/C20H23FN2O3/c1-26-13-12-22-20(25)14-15-6-9-17(10-7-15)23-19(24)11-8-16-4-2-3-5-18(16)21/h2-7,9-10H,8,11-14H2,1H3,(H,22,25)(H,23,24)
• InChI Key： OOVKNTXRMDMYNP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(NCCOC)=O)C=C1)(=O)CCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 358.16927076g/mol
• Monoisotopic Mass: 358.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide

Comprehensive Overview of 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide (CAS No. 1448051-97-5)

3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide (CAS No. 1448051-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its fluorophenyl and methoxyethyl carbamoyl moieties, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a small molecule inhibitor or ligand in drug discovery projects.

The molecular structure of 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide includes a fluorine-substituted phenyl ring, which enhances its binding affinity to certain protein targets. This feature aligns with current trends in precision medicine, where fluorine incorporation is a common strategy to improve drug efficacy and metabolic stability. The compound's carbamoyl methyl group further contributes to its solubility and bioavailability, making it a candidate for oral drug formulations.

In recent years, the demand for fluorinated compounds like CAS No. 1448051-97-5 has surged, driven by their applications in oncology and neurological disorders. A frequently searched question in scientific forums is: "How does fluorination impact drug metabolism?" This compound serves as an excellent case study, as its 2-fluorophenyl group is known to resist oxidative degradation, a critical factor in extending drug half-life. Additionally, its methoxyethyl side chain is often discussed in the context of blood-brain barrier penetration, a hot topic in neuropharmacology.

From a synthetic chemistry perspective, 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide is synthesized via multi-step organic reactions, including amide coupling and carbamoylation. These methods are frequently optimized to achieve high yields and purity, as reflected in queries like "Best practices for amide bond formation in drug synthesis." The compound's CAS No. 1448051-97-5 is often cross-referenced in patents and academic papers focusing on kinase inhibitors or GPCR modulators.

Another area of interest is the compound's potential role in personalized therapeutics. With the rise of AI-driven drug design, researchers are leveraging computational tools to predict how 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide interacts with specific biomarkers. Searches such as "Machine learning applications in fluorinated drug discovery" highlight this intersection of chemistry and technology. The compound's structural versatility also makes it a valuable scaffold for medicinal chemistry optimizations.

In summary, 3-(2-fluorophenyl)-N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)propanamide (CAS No. 1448051-97-5) represents a compelling example of modern pharmaceutical innovation. Its design incorporates key elements like fluorine substitution and polar functional groups, addressing both efficacy and delivery challenges. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in discussions about next-generation therapeutics and targeted drug development.